Cas no 84211-50-7 (Benzenesulfonamide, 4-amino-N-(5-methyl-3-isoxazolyl)-, hydrate (2:1))

Benzenesulfonamide, 4-amino-N-(5-methyl-3-isoxazolyl)-, hydrate (2:1) structure
84211-50-7 structure
Product Name:Benzenesulfonamide, 4-amino-N-(5-methyl-3-isoxazolyl)-, hydrate (2:1)
CAS No:84211-50-7
MF:C10H13N3O4S
MW:271.292920827866
CID:583322
PubChem ID:127262445
Update Time:2025-04-19

Benzenesulfonamide, 4-amino-N-(5-methyl-3-isoxazolyl)-, hydrate (2:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 4-amino-N-(5-methyl-3-isoxazolyl)-, hydrate (2:1)
    • 4-amino-N-(5-methyl-1,2-oxazol-3-yl)benzenesulfonamide,hydrate
    • 4-Amino-N-(5-methylisoxazol-3-yl)benzenesulfonamide hydrate
    • 84211-50-7
    • Inchi: 1S/C10H11N3O3S.H2O/c1-7-6-10(12-16-7)13-17(14,15)9-4-2-8(11)3-5-9;/h2-6H,11H2,1H3,(H,12,13);1H2
    • InChI Key: MPAJMQNOWSSPJX-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)N)(NC1C=C(C)ON=1)(=O)=O.O

Computed Properties

  • Exact Mass: 271.06267708g/mol
  • Monoisotopic Mass: 271.06267708g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 346
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 108Ų
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